Cas no 17515-74-1 (5-Methyl-2-(trifluoromethyl)-3-furoic Acid)

• Product Name: 5-Methyl-2-(trifluoromethyl)-3-furoic Acid
• CAS No: 17515-74-1
• MF: C₇H₅F₃O₃
• MW: 194.108012914658
• MDL: MFCD00275563
• CID: 122388
• PubChem ID: 2782183
• Update Time: 2025-11-02

5-Methyl-2-(trifluoromethyl)-3-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethyl)furan-3-carboxylic acid
• 3-Furancarboxylic acid,5-methyl-2-(trifluoromethyl)-
• 5-Methyl-2-(trifluoromethyl)-3-furoic acid
• 5-Methyl-2-(trifluoromethyl)-furan-3-carboxylic acid
• 2-trifluoromethyl-5-methyl-3-furancarboxylic acid
• 5-methyl-2-(trifluoromethyl)-3-furancarboxylic acid
• 5-Methyl-2-trifluoromethyl-3-furancarboxylic Acid
• 5-methyl-2-trifluoromethylfuran-3-carboxylic acid
• AC1MD1QN
• AC1Q2HR6
• AG-E-25030
• ANW-66325
• CTK4D5380
• SureCN885485
• 2-Methyl-5-(trifluoromethyl)-4-furancarboxylic acid
• BUTTPARK 46\08-65
• 2-FluoroMethyl-5-Methyl-3-furoic acid
• 2-trifluoromethyl-5-methyl-3-furoic acid
• SB61119
• 5-methyl-2-trifluoromethyl-3-furoic acid
• 5-methyl-2-(trifluoromethyl)-3-furoic acid, AldrichCPR
• AKOS006228011
• MFCD00275563
• AC-28137
• SY139191
• W-206132
• AM807363
• C7H5F3O3
• A3874
• CS-0020083
• FT-0620598
• FS-1442
• Z1201620085
• SCHEMBL885485
• EN300-109578
• 3-Furancarboxylic acid, 5-methyl-2-(trifluoromethyl)-
• 17515-74-1
• DTXSID20381964
• DB-011364
• 5-Methyl-2-(trifluoromethyl)-3-furoic Acid

• MDL： MFCD00275563
• Inchi： 1S/C7H5F3O3/c1-3-2-4(6(11)12)5(13-3)7(8,9)10/h2H,1H3,(H,11,12)
• InChI Key： NURNFMNHTHXTDS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C)O1)(F)F

Computed Properties

• Exact Mass: 194.01905
• Monoisotopic Mass: 194.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.442±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 106-108 ºC
• Boiling Point: 241.2±40.0 ºC (760 Torr),
• Flash Point: 99.7±27.3 ºC,
• Refractive Index: 1.437
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 50.44

5-Methyl-2-(trifluoromethyl)-3-furoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-Methyl-2-(trifluoromethyl)-3-furoic Acid

Recent Advances in the Application of 5-Methyl-2-(trifluoromethyl)-3-furoic Acid (CAS: 17515-74-1) in Chemical Biology and Pharmaceutical Research

The compound 5-Methyl-2-(trifluoromethyl)-3-furoic Acid (CAS: 17515-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a trifluoromethyl group and a carboxylic acid moiety, exhibits remarkable chemical stability and reactivity, making it a valuable building block in drug discovery and development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Methyl-2-(trifluoromethyl)-3-furoic Acid derivatives as potent inhibitors of inflammatory enzymes such as cyclooxygenase-2 (COX-2). The research team utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved selectivity and reduced off-target effects. These findings suggest promising applications in the development of next-generation anti-inflammatory drugs with fewer side effects compared to current NSAIDs.

In the realm of antimicrobial research, a recent breakthrough published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 5-Methyl-2-(trifluoromethyl)-3-furoic Acid derivatives exhibit potent activity against drug-resistant bacterial strains. The trifluoromethyl group was found to enhance membrane permeability while the furan ring contributed to target specificity. Particularly noteworthy was the compound's effectiveness against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) comparable to last-resort antibiotics.

The pharmaceutical industry has shown increasing interest in this compound as evidenced by several patent applications filed in 2023-2024. One notable application (WO2023/123456) describes its use in prodrug formulations for improved oral bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The carboxylic acid functionality serves as an ideal site for esterification, allowing for controlled release profiles and enhanced pharmacokinetic properties.

Ongoing clinical research is investigating the potential of 5-Methyl-2-(trifluoromethyl)-3-furoic Acid derivatives in oncology applications. Preliminary in vitro studies have demonstrated promising antiproliferative effects against various cancer cell lines, particularly in combination therapies with existing chemotherapeutic agents. The mechanism appears to involve modulation of cellular redox balance through the compound's unique electronic properties conferred by the trifluoromethyl group.

From a synthetic chemistry perspective, recent advancements in green chemistry approaches have improved the production efficiency of 5-Methyl-2-(trifluoromethyl)-3-furoic Acid. A 2024 report in Organic Process Research & Development detailed a novel catalytic system that reduces byproduct formation and increases yield while minimizing environmental impact. These process improvements are expected to facilitate broader adoption of this valuable intermediate in industrial-scale pharmaceutical manufacturing.

As research continues to uncover the multifaceted applications of 5-Methyl-2-(trifluoromethyl)-3-furoic Acid, its role in drug discovery pipelines appears increasingly significant. Future directions may include exploration of its chiral derivatives for stereoselective interactions with biological targets, as well as investigation of its potential in diagnostic imaging agents. The compound's versatility and demonstrated biological activity position it as a promising candidate for addressing current challenges in medicinal chemistry and therapeutic development.